Cas no 371140-22-6 (3-methyl-8-(3-oxobutan-2-yl)sulfanyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-8-(3-oxobutan-2-yl)sulfanyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 371140-22-6
• MF: C₁₅H₂₂N₄O₃S
• MW: 338.425181865692
• CID: 5882273
• PubChem ID: 3148875
• Update Time: 2025-10-21

3-methyl-8-(3-oxobutan-2-yl)sulfanyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-8-((3-oxobutan-2-yl)thio)-7-pentyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-[(1-methyl-2-oxopropyl)thio]-7-pentyl-
• 371140-22-6
• SMR000015624
• AKOS000723838
• HMS2251J04
• F1167-0112
• 3-methyl-8-((3-oxobutan-2-yl)thio)-7-pentyl-1H-purine-2,6(3H,7H)-dione
• AB00433269-05
• SR-01000497430-1
• SR-01000497430
• CHEMBL1586396
• MLS000103127
• 3-METHYL-8-((1-METHYL-2-OXOPROPYL)THIO)-7-PENTYL-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• AKOS016051580
• 3-methyl-8-(3-oxobutan-2-yl)sulfanyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C15H22N4O3S/c1-5-6-7-8-19-11-12(18(4)14(22)17-13(11)21)16-15(19)23-10(3)9(2)20/h10H,5-8H2,1-4H3,(H,17,21,22)
• InChI Key： LSYSVYFAHQGUBD-UHFFFAOYSA-N
• SMILES： N1(CCCCC)C2=C(N(C)C(=O)NC2=O)N=C1SC(C)C(=O)C

Computed Properties

• Exact Mass: 338.14126175g/mol
• Monoisotopic Mass: 338.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 9.44±0.70(Predicted)

Additional information on 3-methyl-8-(3-oxobutan-2-yl)sulfanyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound CAS No 371140-22-6: A Comprehensive Overview

The compound with CAS No 371140-22-6, also known as 3-methyl-8-(3-oxobutan-2-yl)sulfanyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and therapeutic potentials. The structure of this molecule is characterized by a purine ring system with several substituents that contribute to its unique properties and functionalities.

Recent studies have highlighted the purine core of this compound as a key structural element responsible for its bioactivity. The presence of a sulfanyl group at the 8-position and a methyl group at the 3-position further enhances its chemical diversity and biological relevance. Additionally, the pentyl chain attached at the 7-position introduces lipophilic characteristics, which may play a role in its pharmacokinetic profile and tissue distribution.

One of the most intriguing aspects of this compound is its potential as a therapeutic agent. Researchers have explored its ability to modulate various cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, studies have demonstrated that this compound exhibits potent antioxidant activity, which could be beneficial in treating conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

Furthermore, the purine dione moiety within this compound has been implicated in enzyme inhibition studies. Specifically, it has shown promise as an inhibitor of certain kinases and proteases, which are critical targets in cancer therapy. This dual functionality—combining antioxidant properties with enzymatic inhibition—positions this compound as a versatile candidate for drug development.

In terms of synthesis, the compound can be prepared through a multi-step organic synthesis approach. The construction of the purine ring system typically involves nucleophilic aromatic substitution or condensation reactions. The introduction of substituents such as the sulfanyl group and the pentyl chain requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for preclinical studies.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have confirmed its molecular structure and provided insights into its conformational flexibility. Computational modeling studies have also been conducted to predict its binding affinities to various protein targets, further aiding in its drug design applications.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of this compound in biological systems. Understanding how it interacts with cellular components will be crucial for optimizing its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable treatment option.

In conclusion, CAS No 371140-22-6 represents a cutting-edge molecule with significant implications in drug discovery and development. Its unique structure, coupled with promising biological activities, makes it a focal point for future research endeavors. As our understanding of this compound deepens, it holds great promise for advancing medical treatments across various therapeutic areas.